1-(4-Bromo-3-methoxyphenyl)-3-methylpiperazine
Cat. No. B8382327
M. Wt: 285.18 g/mol
InChI Key: CUEUQCZUHLLWFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:16][Br:17].[C:18]([OH:19])(=[O:20])[CH3:21].[CH3:1][O:2][c:3]1[cH:4][c:5]([N:9]2[CH2:10][CH:11]([CH3:15])[NH:12][CH2:13][CH2:14]2)[cH:6][cH:7][cH:8]1>>[CH3:1][O:2][c:3]1[cH:4][c:5]([N:9]2[CH2:10][CH:11]([CH3:15])[NH:12][CH2:13][CH2:14]2)[cH:6][cH:7][c:8]1[Br:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(N2CCNC(C)C2)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc(N2CCNC(C)C2)ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
